Cas no 1093261-32-5 (Tert-butyl 6-nitro-1H-benzo[d]imidazole-2-carboxylate)

• Product Name: Tert-butyl 6-nitro-1H-benzo[d]imidazole-2-carboxylate
• CAS No: 1093261-32-5
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 2117547
• Update Time: 2023-08-04

Tert-butyl 6-nitro-1H-benzo[d]imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-nitro-1H-benzo[d]imidazole-2-carboxylate
• WPIZVRRMIKZZCG-UHFFFAOYSA-N
• 1,1-dimethylethyl 5-nitro-1H-benzimidazole-2-carboxylate
• Tert-butyl 6-nitro-1H-benzo[d]imidazole-2-carboxylate

• Inchi： 1S/C12H13N3O4/c1-12(2,3)19-11(16)10-13-8-5-4-7(15(17)18)6-9(8)14-10/h4-6H,1-3H3,(H,13,14)
• InChI Key： WPIZVRRMIKZZCG-UHFFFAOYSA-N
• SMILES： O(C(C1=NC2C=CC(=CC=2N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Topological Polar Surface Area: 101